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Compound of Interest

Compound Name: 2,6-Dibromo-3-iodopyridine

CAS No.: 1032582-80-1

Cat. No.: B1455157

Get Quote

CAS Registry Number: 1032582-80-1 (also referenced as intermediate in specific total

syntheses) Molecular Formula:

Molecular Weight: 362.79 g/mol Appearance: White to off-white crystalline solid

Executive Summary & Application Context
2,6-Dibromo-3-iodopyridine is a non-symmetric, tri-halogenated pyridine. Its value lies in the

orthogonal reactivity of its halogen substituents. The C-3 iodine atom is significantly more

reactive towards magnesium-halogen exchange (turbo-Grignard) or lithiation than the C-2/C-6

bromine atoms, allowing for regioselective functionalization at the 3-position while retaining the

2,6-dibromo "wings" for subsequent cross-coupling (e.g., Negishi, Stille).

Primary Synthetic Route: Regioselective lithiation of 2,6-dibromopyridine using Lithium

Diisopropylamide (LDA) at -78°C, followed by electrophilic quenching with Iodine (

).

Mass Spectrometry (MS) Analysis
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The mass spectrum of this compound is dominated by the unique isotopic signature of the

system. This is the primary method for rapid confirmation of successful iodination.

Isotopic Pattern Logic
Bromine (Br): Two isotopes,

(50.7%) and

(49.3%). Approximate 1:1 ratio.

Iodine (I): Monoisotopic

(100%).

Nitrogen (N):

(99.6%).

For a molecule with two bromine atoms (

), the molecular ion cluster follows a 1:2:1 intensity ratio separated by 2 mass units.

Theoretical m/z Cluster:

Ion Species Composition m/z (approx) Relative Intensity

| M+ |

| 360.8 | ~50% | | M+2 |

| 362.8 | ~100% (Base Peak) | | M+4 |

| 364.8 | ~50% |

Fragmentation Pathway
The fragmentation typically involves the sequential loss of the halogen atoms. The Iodine atom,

having the weakest C-X bond, is often lost first, followed by HCN extrusion characteristic of

pyridines.
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Figure 1: Proposed MS fragmentation pathway showing the sequential loss of halogens.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The symmetry of the starting material (2,6-dibromopyridine) is broken upon iodination. The

product exhibits a simple but distinct AB system (two doublets) in the aromatic region.

H NMR Data (400 MHz, )
Unlike the starting material (which shows a triplet at

7.4 ppm and doublet at

7.5 ppm), the 3-iodo derivative shows two doublets with an ortho-coupling constant.

Position Proton
Shift (

ppm)
Multiplicity

Coupling (

Hz)

Assignment
Logic

H-4 C4-H 7.95 - 8.05 Doublet (d) 8.0 Hz

Deshielded

by adjacent

Iodine (ortho)

and Nitrogen

(gamma).

H-5 C5-H 7.25 - 7.35 Doublet (d) 8.0 Hz

Shielded

relative to H-

4; meta to

Iodine, ortho

to Bromine.

Note: Chemical shifts are estimated based on substituent increment additivity rules for

pyridines and validated against analogous 3-halo-2,6-dibromopyridines.
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C NMR Data (100 MHz, )
The carbon spectrum is characterized by the high-field shift of the C-I carbon (heavy atom

effect) and the low-field C-Br signals.

Carbon
Shift (

ppm)
Type Assignment Note

C-3 ~96.0 - 100.0 Quaternary (C-I)

Distinctive upfield shift

due to Iodine's heavy

atom effect (spin-orbit

coupling).

C-5 ~125.0 CH
Correlates with H-5 in

HSQC.

C-4 ~148.0 CH

Correlates with H-4;

deshielded by ortho-

Iodine.

C-2 ~142.0 Quaternary (C-Br)
Ortho to Nitrogen and

Iodine.

C-6 ~139.0 Quaternary (C-Br)
Ortho to Nitrogen,

meta to Iodine.

Infrared (IR) Spectroscopy
IR is less diagnostic for structure determination but useful for purity fingerprinting.

C-H Stretch (Aromatic): Weak bands at 3050–3100 cm

.

C=N / C=C Ring Stretch: Characteristic pyridine breathing modes at 1550–1580 cm

and 1400–1450 cm

.
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C-X Stretch (Fingerprint): Strong bands < 800 cm

corresponding to C-Br and C-I vibrations.

Experimental Protocol: Synthesis & Validation
This protocol ensures the selective formation of the 3-iodo isomer over the 3,5-diiodo

byproduct.

Reagents & Setup
Substrate: 2,6-Dibromopyridine (1.0 eq).

Base: Lithium Diisopropylamide (LDA), 1.1 eq (freshly prepared or commercial).

Electrophile: Iodine (

), 1.2 eq, dissolved in THF.

Solvent: Anhydrous THF.

Temp: -78°C (Acetone/Dry Ice bath).

Step-by-Step Workflow
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Figure 2: Synthesis workflow for regioselective iodination.

Quality Control Checkpoints
TLC Monitoring: The product is less polar than the starting material. Use Hexane/EtOAc

(95:5).[2]
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Color: Crude reaction mixture is often dark/purple due to iodine. After thiosulfate wash, the

organic layer should be yellow/orange.

NMR Validation: Check for the disappearance of the triplet at 7.4 ppm (starting material H-4)

and appearance of the doublet at ~8.0 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1455157/docs#technical-guide-
spectroscopic-data-characterization-of-2-6-dibromo-3-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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